Cas no 1303968-03-7 (2-Amino-4-chloro-6-(2-thienyl)-1,3,5-triazine)

• Product Name: 2-Amino-4-chloro-6-(2-thienyl)-1,3,5-triazine
• CAS No: 1303968-03-7
• MF: C₇H₅ClN₄S
• MW: 212.6593978405
• CID: 5263444
• Update Time: 2025-06-09

2-Amino-4-chloro-6-(2-thienyl)-1,3,5-triazine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-chloro-6-(2-thienyl)-1,3,5-triazine
• 1,3,5-Triazin-2-amine, 4-chloro-6-(2-thienyl)-

• Inchi： 1S/C7H5ClN4S/c8-6-10-5(11-7(9)12-6)4-2-1-3-13-4/h1-3H,(H2,9,10,11,12)
• InChI Key： GMXDXSJYMSFRJY-UHFFFAOYSA-N
• SMILES： N1=C(C2SC=CC=2)N=C(Cl)N=C1N

Additional information on 2-Amino-4-chloro-6-(2-thienyl)-1,3,5-triazine

Introduction to 2-Amino-4-chloro-6-(2-thienyl)-1,3,5-triazine (CAS No. 1303968-03-7) and Its Emerging Applications in Chemical Biology

2-Amino-4-chloro-6-(2-thienyl)-1,3,5-triazine, identified by the CAS number 1303968-03-7, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This triazine derivative features a thiophene ring fused with a triazine core, making it a versatile scaffold for the development of novel pharmaceuticals and agrochemicals. The presence of both amino and chloro substituents enhances its reactivity, allowing for further functionalization and exploration of its pharmacological profile.

The compound's structure is particularly noteworthy for its potential in drug discovery. The triazine moiety is a well-established pharmacophore in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. In particular, 1,3,5-triazine derivatives have been widely studied for their antimicrobial, antiviral, and anti-inflammatory properties. The incorporation of a thiophene ring at the 6-position introduces additional electronic and steric effects, which can modulate the compound's binding affinity and selectivity. This feature has made 2-amino-4-chloro-6-(2-thienyl)-1,3,5-triazine a promising candidate for further investigation.

Recent advancements in computational chemistry have enabled the rapid screening of such compounds for their biological activity. Virtual docking studies have suggested that 2-amino-4-chloro-6-(2-thienyl)-1,3,5-triazine may interact with various protein targets, including kinases and transcription factors. These interactions could potentially lead to the development of new therapeutic agents targeting diseases such as cancer and inflammatory disorders. The chloro substituent at the 4-position further enhances its potential as a bioisostere, allowing for the exploration of analogs with improved pharmacokinetic profiles.

In vitro studies have begun to unravel the mechanistic aspects of 2-amino-4-chloro-6-(2-thienyl)-1,3,5-triazine's biological activity. Initial experiments have shown that it exhibits inhibitory effects on certain enzymes implicated in disease pathways. For instance, preliminary data suggests that it may interfere with the activity of cyclin-dependent kinases (CDKs), which are crucial regulators of cell cycle progression. Additionally, its interaction with thioredoxin reductase has been observed, indicating potential applications in antioxidant therapy.

The thiophene ring in 2-amino-4-chloro-6-(2-thienyl)-1,3,5-triazine also opens avenues for exploring its role in metal chelation. Thiophene derivatives are known to coordinate with transition metals such as copper and zinc, which are involved in various physiological processes. This property could be leveraged to develop metal-based therapeutic agents or to investigate the compound's effects on metal homeostasis in cells.

From a synthetic chemistry perspective, 2-amino-4-chloro-6-(2-thienyl)-1,3,5-triazine serves as an excellent building block for constructing more complex molecules. Its reactive sites allow for diverse modifications through nucleophilic substitution reactions, enabling the creation of libraries of derivatives for high-throughput screening. This approach has been successfully applied in recent research to identify novel bioactive compounds with improved efficacy and reduced toxicity.

The agrochemical industry has also shown interest in this compound due to its structural similarity to known herbicides and fungicides. The triazine core is a common motif in agrochemicals due to its ability to disrupt essential biological processes in pests and weeds. By incorporating a thiophene ring and other functional groups like amino and chloro substituents, researchers aim to develop next-generation crop protection agents with enhanced environmental safety profiles.

Future directions in the study of 2-amino-4-chloro-6-(2-thienyl)-1,3,5-triazine include exploring its role in drug delivery systems. Nanotechnology-based delivery platforms have emerged as powerful tools for enhancing the bioavailability and targeted action of therapeutic agents. The unique properties of this compound make it an attractive candidate for formulation into nanoparticles or liposomes designed to deliver drugs directly to affected tissues.

Additionally, the growing interest in green chemistry principles has prompted researchers to investigate sustainable synthetic routes for producing 2-amino-4-chloro-6-(2-thienyl)-1,3,5-triazine. Catalytic methods that minimize waste and energy consumption are being explored as alternatives to traditional multi-step syntheses. Such advancements not only reduce environmental impact but also improve cost-efficiency during drug development.

In conclusion, 2-amino-4-chloro-6-(2-thienyl)-1H-triazine (CAS No: 1303968-03) represents a promising scaffold with diverse applications across chemical biology and pharmaceutical research. Its unique structural features offer opportunities for developing novel therapeutics targeting various diseases while also serving as a valuable tool in synthetic chemistry and agrochemical innovation.